molecular formula C8H12N4O B1482721 (3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol CAS No. 2090899-83-3

(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol

Cat. No. B1482721
CAS RN: 2090899-83-3
M. Wt: 180.21 g/mol
InChI Key: GDIQHIZXOSDDMQ-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol, also known as AP-3, is a novel pyrrolidinone compound that has recently emerged as an important research tool in the field of biochemistry and physiology. AP-3 is a small molecular weight compound that can be synthesized in the laboratory and has a variety of applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

A significant area of research involves the synthesis of compounds with structures similar to "(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol" for their potential applications in medicinal chemistry. For instance, the development of novel methods for synthesizing conformationally rigid diamines, which are important in medicinal chemistry, has been reported. These compounds are synthesized via catalytic hydrogenation of pyrrolylpyridine derivatives, offering a simpler alternative to complex multi-stage processes (R. Smaliy et al., 2011). Additionally, the synthesis of 1′-aza-C-nucleosides from (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol highlights the compound's role in nucleoside analogues, demonstrating its versatility in the creation of biologically active molecules (V. Filichev & E. Pedersen, 2001).

Medicinal Chemistry Applications

Compounds structurally related to "(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol" are being explored for their potential in medicinal chemistry, particularly as antibacterial agents and in the synthesis of bioactive molecules. Research into the synthesis and structure-activity relationships of quinolonecarboxylic acid derivatives reveals their potent antibacterial activity against resistant strains, showcasing the therapeutic potential of these compounds (H. Inagaki et al., 2003). Additionally, the synthesis of N-phosphonocarbonylpyrrolidine derivatives of guanine as inhibitors of purine nucleoside phosphorylase points to the utility of these structures in developing treatments for diseases related to purine metabolism (D. Rejman et al., 2012).

Material Science and Coordination Chemistry

Research on the coordination chemistry of ligands related to "(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol" with metals has implications for material science, particularly in the development of luminescent materials and sensors. Studies have shown that derivatives of 2,6-di(pyrazol-1-yl)pyridine and related ligands exhibit interesting properties when coordinated with metals, offering potential applications in biological sensing and the study of thermal and photochemical spin-state transitions (M. Halcrow, 2005).

properties

IUPAC Name

(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N4O/c9-7-1-2-8(11-10-7)12-4-3-6(13)5-12/h1-2,6,13H,3-5H2,(H2,9,10)/t6-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDIQHIZXOSDDMQ-ZCFIWIBFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1O)C2=NN=C(C=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(C[C@@H]1O)C2=NN=C(C=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

180.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 2
Reactant of Route 2
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 3
Reactant of Route 3
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 4
Reactant of Route 4
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 5
Reactant of Route 5
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 6
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.